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Compound of Interest

Compound Name:
Methyl 2-[2-

(dimethylamino)ethoxy]benzoate

CAS No.: 18167-29-8

Cat. No.: B091961

Get Quote

Abstract & Strategic Relevance
Methyl 2-[2-(dimethylamino)ethoxy]benzoate (CAS: 18167-29-8) is a benzoate ester

derivative featuring a basic dimethylaminoethoxy side chain.[1][2] In pharmaceutical synthesis,

it serves two critical high-value functions:

Critical Quality Attribute (CQA) Reference Standard: It is the ortho-positional isomer of the

key Itopride intermediate (Methyl 4-[2-(dimethylamino)ethoxy]benzoate).[2] Regulatory

guidelines (ICH Q3A/Q3B) require the synthesis and characterization of potential positional

isomers to demonstrate that they are effectively purged or absent from the final Active

Pharmaceutical Ingredient (API).

Pharmacophore Building Block: It serves as a precursor for ortho-substituted benzamide

analogs in Structure-Activity Relationship (SAR) studies, exploring steric influence on

Dopamine D2 receptor binding affinity compared to their para-substituted counterparts.[1][2]
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This guide provides a validated protocol for its synthesis, hydrolysis, and application in impurity

profiling.[1][2][3]

Chemical Properties & Safety Profile[1][2][4]
Property Specification

Chemical Name Methyl 2-[2-(dimethylamino)ethoxy]benzoate

CAS Number 18167-29-8

Molecular Formula C₁₂H₁₇NO₃

Molecular Weight 223.27 g/mol

Appearance Pale yellow oil to low-melting solid

Solubility
Soluble in DCM, Ethyl Acetate, Methanol;

Sparingly soluble in water (pH dependent)

pKa (Calculated) ~9.2 (tertiary amine)

Safety Warning: This compound is a skin and eye irritant. The precursor, 2-dimethylaminoethyl

chloride, is a vesicant and a potential alkylating agent.[1][2][3] Handle all reagents in a fume

hood with appropriate PPE (nitrile gloves, goggles).[1][2][3]

Synthesis Protocol: Williamson Etherification
This protocol utilizes a base-mediated alkylation of Methyl Salicylate.[2] The choice of Methyl

Salicylate as the starting material (rather than the acid) prevents self-polymerization and

simplifies purification via acid-base extraction.[2]

Reagents & Materials
Methyl Salicylate (1.0 eq): 15.2 g (100 mmol)[1][2]

2-Dimethylaminoethyl chloride HCl (1.2 eq): 17.3 g (120 mmol)[1][2]

Potassium Carbonate (K₂CO₃) (2.5 eq): 34.5 g (Anhydrous, milled)[1][2][3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1097
https://commonchemistry.cas.org/detail?cas_rn=14685-29-1
https://patents.google.com/patent/CN104370736A/en
https://pubchem.ncbi.nlm.nih.gov/compound/1097
https://commonchemistry.cas.org/detail?cas_rn=14685-29-1
https://patents.google.com/patent/CN104370736A/en
https://pubchem.ncbi.nlm.nih.gov/compound/1097
https://commonchemistry.cas.org/detail?cas_rn=14685-29-1
https://patents.google.com/patent/CN104370736A/en
https://commonchemistry.cas.org/detail?cas_rn=14685-29-1
https://commonchemistry.cas.org/detail?cas_rn=14685-29-1
https://pubchem.ncbi.nlm.nih.gov/compound/1097
https://commonchemistry.cas.org/detail?cas_rn=14685-29-1
https://pubchem.ncbi.nlm.nih.gov/compound/1097
https://commonchemistry.cas.org/detail?cas_rn=14685-29-1
https://pubchem.ncbi.nlm.nih.gov/compound/1097
https://commonchemistry.cas.org/detail?cas_rn=14685-29-1
https://patents.google.com/patent/CN104370736A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potassium Iodide (KI) (0.1 eq): 1.66 g (Catalyst to accelerate Finkelstein-like substitution)[1]

[2]

Solvent: Acetone (Dry, 150 mL) or DMF (for faster rates, but harder workup)

Step-by-Step Methodology
Preparation of Base: In a 500 mL round-bottom flask equipped with a magnetic stir bar and

reflux condenser, suspend the anhydrous K₂CO₃ in Acetone (150 mL).

Addition of Phenol: Add Methyl Salicylate (15.2 g) to the suspension. Stir at room

temperature for 15 minutes to allow initial deprotonation (color change to faint yellow may

occur).

Addition of Electrophile: Add 2-Dimethylaminoethyl chloride hydrochloride and Potassium

Iodide.

Expert Insight: The HCl salt is used directly; the excess carbonate neutralizes the HCl in

situ, generating the free amine species for reaction.[3]

Reaction: Heat the mixture to reflux (approx. 56°C for Acetone) for 12–16 hours.

Monitoring: Monitor by TLC (Mobile Phase: 5% MeOH in DCM). The starting material

(Methyl Salicylate) will disappear. Visualize with UV and Ferric Chloride stain (phenols turn

purple; product does not).[2]

Workup (The "Self-Validating" Purification):

Cool the mixture and filter off the inorganic salts (KCl, excess K₂CO₃).[2][3] Wash the filter

cake with acetone.

Concentrate the filtrate under reduced pressure to yield a crude oil.

Acid-Base Extraction (Critical Step): Dissolve the oil in Ethyl Acetate (100 mL). Extract

with 1M HCl (2 x 50 mL).

Logic: The product (amine) goes into the aqueous acid layer. Unreacted Methyl

Salicylate (non-basic) remains in the organic layer. This effectively purifies the product
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without chromatography.

Wash the aqueous acidic layer with fresh Ethyl Acetate (30 mL) to remove traces of

phenol.

Basify the aqueous layer to pH > 10 using 4M NaOH (cool in an ice bath). The product will

oil out.

Extract the product into Dichloromethane (DCM) (3 x 50 mL).

Dry over Na₂SO₄, filter, and concentrate to yield Methyl 2-[2-
(dimethylamino)ethoxy]benzoate.[1][2][3]

Yield Expectation: 75–85% (Pale yellow oil).

Application: Synthesis of the Carboxylic Acid
Intermediate
For use in coupling reactions (to make benzamide impurities or analogs), the ester must be

hydrolyzed.[3]

Protocol: Selective Hydrolysis[1][3]
Dissolution: Dissolve 10 mmol of the ester in Ethanol (20 mL).

Saponification: Add 10M NaOH (2.0 mL, 2 eq).

Reaction: Stir at 60°C for 2 hours. Monitor by HPLC or TLC.[2]

Isolation (Zwitterion Handling):

Concentrate ethanol.[2] Dilute with water (10 mL).

Carefully adjust pH to ~6.0–7.0 using 1M HCl.

Note: The product is an amino-acid zwitterion.[2] It may not precipitate easily.[2]
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Lyophilize the aqueous solution to obtain the crude solid (containing NaCl) or extract with

n-Butanol if salt-free material is required.[2]

Visualized Workflow & Logic
The following diagram illustrates the synthesis pathway and the critical "Purge Logic" used to

distinguish this impurity from the active drug intermediate.

Impurity Control LogicMethyl Salicylate
(Ortho-isomer)

Williamson Etherification
(K2CO3 / Acetone / Reflux)

2-Dimethylaminoethyl
Chloride HCl

Acid-Base Extraction
(Removes unreacted Phenol)

Crude Mixture
Methyl 2-[2-(dimethylamino)

ethoxy]benzoate
(Target Impurity Std)

Hydrolysis
(NaOH / EtOH)

Pure Ester 2-[2-(dimethylamino)
ethoxy]benzoic acid

Amidation w/ Benzylamine
Ortho-Itopride Analog
(SAR Study / Impurity)

Click to download full resolution via product page

Caption: Synthetic pathway for the ortho-isomer, highlighting the acid-base purification strategy

and downstream conversion to benzamide analogs.

Analytical Validation (QC Parameters)
To validate the identity of the synthesized reference standard, compare against the following

expected parameters.
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Technique
Expected Signal /
Characteristic

Interpretation

HPLC (Reverse Phase)
Retention Time (RT) shift vs.

Para-isomer

The ortho-isomer typically

elutes later than the para-

isomer (Itopride intermediate)

on C18 columns due to

intramolecular H-bonding

(masking polarity).[1][2]

¹H NMR (CDCl₃) δ 3.89 (s, 3H, -COOCH₃) Methyl ester singlet.[1][2][3]

¹H NMR (CDCl₃) δ 4.15 (t, 2H, -OCH₂-)
Triplet for ethoxy methylene

next to oxygen.[1][2][3]

¹H NMR (CDCl₃) δ 2.75 (t, 2H, -CH₂N-)
Triplet for methylene next to

amine.[1][2][3]

¹H NMR (CDCl₃) δ 2.35 (s, 6H, -N(CH₃)₂)
Singlet for dimethylamine

protons.[1][2][3]

¹H NMR (Aromatic) δ 6.9–7.8 (m, 4H)

Characteristic ortho-

substitution pattern (dd, td

splitting).[1][2][3] Distinct from

the symmetrical AA'BB' system

of the para-isomer.

Troubleshooting & Expert Tips
Low Yield: If the reaction is sluggish, switch solvent from Acetone to DMF or Acetonitrile.[3]

The higher boiling point of Acetonitrile (82°C) often drives the reaction to completion faster

than Acetone.

Transesterification: Avoid using Methanol or Ethanol as the reaction solvent. The alkoxide

generated from the carbonate can cause transesterification of the methyl ester.[3] Use

aprotic solvents (Acetone, DMF, THF).[1][2][3]

Impurity Segregation: When using this compound as a reference marker in HPLC, ensure

your gradient starts with low organic (e.g., 5% ACN) to separate the ortho-acid hydrolysis
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product from the para-acid, as their pKa values are similar but their lipophilicities differ due to

the "ortho-effect."[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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